Cas no 13207-98-2 (Pyrimidine,2-ethoxy-5-nitro-)

• Product Name: Pyrimidine,2-ethoxy-5-nitro-
• CAS No: 13207-98-2
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 224311
• PubChem ID: 295902
• Update Time: 2025-04-19

Pyrimidine,2-ethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-ethoxy-5-nitro-
• 2-ethoxy-5-nitropyrimidine
• Pyrimidine, 2-ethoxy-5-nitro- (8CI,9CI)
• 2-Aethoxy-5-nitro-pyrimidin
• 2-ethoxy-5-nitro-pyrimidine
• AC1L6P6P
• CTK8G8083
• NSC165529
• 13207-98-2
• NSC-165529
• DTXSID50304368

• Inchi： 1S/C6H7N3O3/c1-2-12-6-7-3-5(4-8-6)9(10)11/h3-4H,2H2,1H3
• InChI Key： RXXOFJDSHUEKPM-UHFFFAOYSA-N
• SMILES： O(C1N=CC(=CN=1)[N+](=O)[O-])CC

Computed Properties

• Exact Mass: 169.04881
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 78.15
• LogP: 1.30670